Cas no 477555-44-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
- SR-01000009760-1
- 477555-44-5
- CCG-343028
- Oprea1_595949
- N-(1,3-dioxoisoindol-4-yl)-4-oxochromene-3-carboxamide
- N-(1,3-dioxoisoindolin-4-yl)-4-oxo-4H-chromene-3-carboxamide
- AKOS024601498
- SR-01000009760
- AB00685365-01
- F0882-0453
-
- Inchi: 1S/C18H10N2O5/c21-15-9-4-1-2-7-13(9)25-8-11(15)17(23)19-12-6-3-5-10-14(12)18(24)20-16(10)22/h1-8H,(H,19,23)(H,20,22,24)
- InChI Key: BXXDZHJGGHQZHP-UHFFFAOYSA-N
- SMILES: O1C=C(C(C2C=CC=CC1=2)=O)C(NC1=CC=CC2C(NC(C=21)=O)=O)=O
Computed Properties
- Exact Mass: 334.05897142g/mol
- Monoisotopic Mass: 334.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 102Ų
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0882-0453-2μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-5μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-10μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-20μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-1mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-2mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-3mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-4mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-5mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0882-0453-10mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide |
477555-44-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No. 477555-44-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No. 477555-44-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromene derivatives and is characterized by its intricate molecular architecture, which includes a chromene core and an isoindole moiety. The combination of these structural elements imparts distinctive chemical and biological properties to the molecule, making it a valuable target for research and development in pharmaceuticals.
The molecular formula of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide is C18H12N2O5, with a molecular weight of approximately 336.30 g/mol. The compound's structure features a chromene ring system fused with an isoindole moiety, which is further functionalized with a carboxamide group. This structural complexity contributes to its diverse chemical reactivity and biological activity.
In recent years, significant research has been devoted to understanding the biological properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide selectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This selective inhibition suggests that the compound may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and colitis.
Furthermore, research has also explored the anti-cancer properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxyo-oH-chromene-o-carboxamide. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound effectively induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.
The synthesis of N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of 4-hydroxychromanone with an appropriate isoindole derivative followed by cyclization and oxidation steps. This multi-step process requires careful control of reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.
The physicochemical properties of N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide are also important for its application in drug development. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in various solvents has been studied to optimize formulation strategies for pharmaceutical applications. For example, it has been found to be moderately soluble in dimethyl sulfoxide (DMSO) and ethanol but less soluble in water.
In addition to its therapeutic potential, N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide has also been investigated for its use as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Researchers have employed structure-based drug design approaches to modify the core structure of this compound and improve its pharmacological properties.
The safety profile of N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety profile and potential side effects.
In conclusion, N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide (CAS No. 477555-44-5) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable target for further research and development in pharmaceuticals. Ongoing studies continue to explore its therapeutic applications and optimize its properties for clinical use.
477555-44-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)